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Compound of Interest

Compound Name:
3-Methoxy-4-prop-2-ynyloxy-

benzaldehyde

Cat. No.: B1351543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological applications of 3-Methoxy-4-prop-2-ynyloxy-benzaldehyde. The

information is curated for professionals in the fields of chemical research and drug

development, with a focus on structured data, detailed experimental protocols, and visual

representations of key processes.

Core Chemical Properties
3-Methoxy-4-prop-2-ynyloxy-benzaldehyde, a derivative of vanillin, is a versatile organic

compound with potential applications in medicinal chemistry and materials science. Its

chemical structure incorporates a reactive propargyl group, making it a valuable precursor for

the synthesis of more complex molecules through reactions like click chemistry.

Physicochemical Data
The fundamental physicochemical properties of 3-Methoxy-4-prop-2-ynyloxy-benzaldehyde
are summarized in the table below for easy reference.
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Property Value Source

Molecular Formula C₁₁H₁₀O₃ [1]

Molecular Weight 190.19 g/mol [1]

CAS Number 5651-83-2 [1]

Melting Point 95 °C

Physical Form Solid [2]

Purity Typically ≥95% [2]

Storage Temperature
2-8°C under an inert

atmosphere
[2]

Solubility
Soluble in organic solvents like

acetone
[3]

Spectral Data
The following table summarizes the key spectral data for 3-Methoxy-4-prop-2-ynyloxy-
benzaldehyde, which are crucial for its identification and characterization.

Spectrum Type Data

¹H NMR (CDCl₃)

δ 9.87 (s, 1H), 7.52–7.39 (m, 2H), 7.14 (d, J =

8.1 Hz, 1H), 4.86 (d, J = 2.3 Hz, 2H), 3.94 (s,

3H), 2.56 (t, J = 2.4 Hz, 1H)[3]

¹³C NMR
A reference to the availability of the ¹³C NMR

spectrum is available.[1][4]

IR, Mass Spec.
Spectral data is available from chemical

suppliers and databases.[4]

Synthesis Protocol
The synthesis of 3-Methoxy-4-prop-2-ynyloxy-benzaldehyde is typically achieved through

the Williamson ether synthesis, starting from the readily available 4-hydroxy-3-
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methoxybenzaldehyde (vanillin).

Experimental Methodology
Materials:

4-hydroxy-3-methoxybenzaldehyde (1 equivalent)

Potassium carbonate (K₂CO₃) (1.3 equivalents)

Propargyl bromide (1.6 equivalents)

Acetone

Procedure:

Dissolve 4-hydroxy-3-methoxybenzaldehyde (1 equivalent, e.g., 6.58 mmol, 1 g) in acetone

(e.g., 16 mL) in a round-bottom flask.[3]

Add potassium carbonate (1.3 equivalents, e.g., 8.55 mmol, 1.181 g) to the solution.[3]

Add propargyl bromide (1.6 equivalents, e.g., 10.52 mmol, 0.800 mL) to the reaction mixture.

[3]

Stir the reaction mixture at room temperature. The reaction progress can be monitored by

thin-layer chromatography.

Upon completion, filter the reaction mixture to remove the inorganic salts.

Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

The crude product can be used without further purification for many applications.[3] A yield of

approximately 93% has been reported for the crude product.[3]

4-hydroxy-3-methoxybenzaldehyde
Potassium Carbonate

Propargyl Bromide
Acetone

Williamson Ether Synthesis
(Stirring at room temperature)

Filtration to remove salts
Solvent evaporation

3-Methoxy-4-prop-2-ynyloxy-benzaldehyde
(Crude product)
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Caption: Synthesis workflow for 3-Methoxy-4-prop-2-ynyloxy-benzaldehyde.

Biological Activity and Potential Applications
While 3-Methoxy-4-prop-2-ynyloxy-benzaldehyde itself is primarily a synthetic intermediate,

its derivatives have shown promise as biologically active agents, particularly in the context of

neurodegenerative diseases.

Antioxidant and Neuroprotective Properties of
Derivatives
A study focused on the design and synthesis of new antioxidant and neuroprotective

multitarget-directed ligands utilized 3-Methoxy-4-prop-2-ynyloxy-benzaldehyde as a key

building block.[3] The rationale behind its use lies in the ability of the propargyloxy group to be

further functionalized to create compounds that can potentially block calcium channels, a

mechanism relevant to neuroprotection.

Experimental Protocol for Biological Evaluation (General approach from related studies):

Cell Culture: Primary rat cortical cells or relevant neuronal cell lines (e.g., SH-SY5Y) are

cultured under standard conditions.

Induction of Neurotoxicity: Neurotoxicity is induced using agents like glutamate or N-methyl-

D-aspartate (NMDA) to mimic excitotoxic conditions, or hydrogen peroxide to induce

oxidative stress.

Treatment: Cells are pre-treated with the synthesized derivatives of 3-Methoxy-4-prop-2-
ynyloxy-benzaldehyde for a specific duration before the addition of the neurotoxic agent.

Cell Viability Assays: Cell viability is assessed using standard assays such as the MTT (3-

(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or PrestoBlue assay to quantify

the protective effects of the compounds.

Measurement of Reactive Oxygen Species (ROS): Intracellular ROS levels are measured

using fluorescent probes like 2',7'-dichlorofluorescin diacetate (DCFH-DA).
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Western Blot Analysis: To investigate the underlying signaling pathways, protein expression

levels of key markers (e.g., phosphorylated ERK, CREB) are analyzed by Western blotting.

Hypothesized Neuroprotective Signaling Pathway
Based on the antioxidant properties of its derivatives and general mechanisms of

neuroprotection, a potential signaling pathway can be hypothesized. The antioxidant nature of

these compounds could lead to the activation of pro-survival signaling cascades, such as the

ERK-CREB pathway, which is known to be involved in neuronal survival and plasticity.

Antioxidant Derivative

Reduced Reactive
Oxygen Species (ROS)

Scavenging

ERK Activation
(Phosphorylation)

Inhibition of
pathway suppression

CREB Activation
(Phosphorylation)

Phosphorylates

Enhanced Neuronal Survival
and Plasticity

Promotes transcription of
pro-survival genes
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Caption: Hypothesized neuroprotective signaling pathway for antioxidant derivatives.

Conclusion
3-Methoxy-4-prop-2-ynyloxy-benzaldehyde is a valuable chemical entity with well-defined

properties and a straightforward synthetic route. Its significance is amplified by its utility as a

scaffold in the development of novel therapeutic agents, particularly those targeting oxidative

stress and neurotoxicity. The information presented in this guide serves as a foundational

resource for researchers and professionals engaged in the exploration of this compound and

its derivatives for various scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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